(E)-3-(furan-2-yl)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H17NO3S/c16-13(4-3-12-2-1-9-17-12)15-7-5-14(6-8-15)18-10-11-19-14/h1-4,9H,5-8,10-11H2/b4-3+
• InChI Key: AMFARKPCOMZYQE-ONEGZZNKSA-N
• Canonical SMILES: C1CN(CCC12OCCS2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CN(CCC12OCCS2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C14H17NO3S
• Molecular Weight: 279.36 g/mol

Description

(E)-3-(furan-2-yl)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)prop-2-en-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 5]decan-8-yl)prop-2-en-1-one.

Scientific Research Applications

Antiviral Applications

This compound's derivatives have been synthesized and evaluated for their antiviral activities, showing promising results against various strains of viruses, including human coronaviruses and influenza viruses. For example, a series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives were found to inhibit the replication of human coronavirus 229E effectively. One of the most active compounds demonstrated comparable antiviral efficacy to known coronavirus inhibitors, highlighting its potential in antiviral drug development (Apaydın et al., 2019). Furthermore, some derivatives exhibited strong activity against the influenza A/H3N2 virus, indicating the versatility of the spirothiazolidinone scaffold in generating new classes of antiviral molecules (Apaydın et al., 2020).

Antimicrobial Applications

In addition to antiviral properties, derivatives of this compound have also been explored for their antimicrobial potentials. The synthesis of novel spiroheterocyclic pyrylium salts related to 1-oxa-4-thiaspiro[4.4] nonan-2-one and/or [4.5]decan-2-one has been reported to yield compounds with significant antimicrobial activities. These findings suggest the potential for developing new antimicrobial agents based on the structural framework of this compound (Al-Ahmadi & El-zohry, 1995).

Anticancer Activities

Research has also ventured into the synthesis of new derivatives with potential anticancer activities. New 1-thia-azaspiro[4.5]decane derivatives and their derived thiazolopyrimidine and 1,3,4-thiadiazole compounds were synthesized and showed moderate to high inhibition activities against various cancer cell lines. This exploration into anticancer activity underscores the diverse therapeutic potential of this compound's derivatives (Flefel et al., 2017).